1-(2-Bromophenyl)-3-[1-(4-tert-butylphenyl)ethyl]urea
Overview
Description
1-(2-Bromophenyl)-3-[1-(4-tert-butylphenyl)ethyl]urea is a useful research compound. Its molecular formula is C19H23BrN2O and its molecular weight is 375.3 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-bromophenyl)-N'-[1-(4-tert-butylphenyl)ethyl]urea is 374.09938 g/mol and the complexity rating of the compound is 385. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Directed Lithiation and Substitution Reactions
Research reveals the utility of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate in directed lithiation and substitution reactions. These compounds undergo lithiation at specific positions, allowing for the introduction of various substituents. This method demonstrates a pathway to synthesize a wide range of substituted products, highlighting the importance of N-(2-bromophenyl)-N'-[1-(4-tert-butylphenyl)ethyl]urea derivatives in organic synthesis and chemical modifications (Smith, El‐Hiti, & Alshammari, 2013).
Insecticidal Applications
A study on the insecticidal and acaricidal activities of thiourea derivatives, including N-tert-butyl-N'-(2,6-diisopropyl-4-phenoxyphenyl)-thiourea (diafenthiuron), provides insights into the potential of N-(2-bromophenyl)-N'-[1-(4-tert-butylphenyl)ethyl]urea derivatives as precursors in developing potent insecticidal agents. The research outlines a procedure for synthesizing these compounds, indicating their significance in creating environmentally safe pest control solutions (Knox, Toia, & Casida, 1992).
Synthesis of Ureas and Their Applications
Another aspect of research into N-(2-bromophenyl)-N'-[1-(4-tert-butylphenyl)ethyl]urea derivatives focuses on the synthesis of ureas through novel methodologies. The research explores environmentally friendly, solvent-free synthesis methods that offer safer and more sustainable approaches to creating urea derivatives. These advancements in synthesis techniques underscore the potential of N-(2-bromophenyl)-N'-[1-(4-tert-butylphenyl)ethyl]urea derivatives in medicinal chemistry and materials science, providing a foundation for developing new drugs and functional materials (Reddy et al., 2003).
Properties
IUPAC Name |
1-(2-bromophenyl)-3-[1-(4-tert-butylphenyl)ethyl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2O/c1-13(14-9-11-15(12-10-14)19(2,3)4)21-18(23)22-17-8-6-5-7-16(17)20/h5-13H,1-4H3,(H2,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRHNYMLVFBBTET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(C)(C)C)NC(=O)NC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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